1-(2-Fluorobenzoyl)-1,4-diazepane

• IUPAC Name: 1,4-diazepan-1-yl-(2-fluorophenyl)methanone
• InChI: InChI=1S/C12H15FN2O/c13-11-5-2-1-4-10(11)12(16)15-8-3-6-14-7-9-15/h1-2,4-5,14H,3,6-9H2
• InChI Key: DFMUIGAXODDLLX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol

Description

“1-(2-Fluorobenzoyl)-1,4-diazepane” is a compound that could be derived from 2-fluorobenzoyl chloride. The 2-fluorobenzoyl group is a common moiety in organic chemistry, often used in the synthesis of various organic compounds.

Synthesis Analysis

While specific synthesis methods for “1-(2-Fluorobenzoyl)-1,4-diazepane” were not found, 2-fluorobenzoyl chloride, a potential precursor, can be synthesized from o-fluorotoluene. Another study reported the synthesis of fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Benzodiazepine Derivatives : 1-(2-Fluorobenzoyl)-1,4-diazepane is structurally related to benzodiazepines. . Researchers explore modifications of the diazepine scaffold to enhance therapeutic effects or reduce side effects.

Future Directions

While specific future directions for “1-(2-Fluorobenzoyl)-1,4-diazepane” were not found, there is ongoing research into the synthesis, properties, and applications of fluorinated compounds.

Mechanism of Action

Target of Action

The primary target of 1-(2-Fluorobenzoyl)-1,4-diazepane is likely to be the gamma-aminobutyric acid (GABA) neurotransmitter, as it is a derivative of 1,4-Benzodiazepines . GABA is the chief inhibitory neurotransmitter in the mammalian central nervous system. It plays a role in regulating neuronal excitability throughout the nervous system .

Mode of Action

1-(2-Fluorobenzoyl)-1,4-diazepane, like other 1,4-Benzodiazepines, is believed to enhance the effect of the neurotransmitter GABA on its receptor, leading to increased opening of the associated chloride ion channels and hyperpolarization of the neuron. This results in an inhibitory effect on neuron firing .

Biochemical Pathways

It is known that benzodiazepines can affect various biochemical pathways in the body, including those involved in the metabolism and elimination of the drugs

Pharmacokinetics

Benzodiazepines are generally well-absorbed from the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine . The presence of the fluorine atom might influence the ADME properties of the compound, potentially affecting its bioavailability .

Result of Action

Benzodiazepines typically result in decreased neuronal excitability and reduced anxiety, sedation, muscle relaxation, and anticonvulsant effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of 1-(2-Fluorobenzoyl)-1,4-diazepane. For example, the compound’s stability could be affected by exposure to light, heat, or certain chemicals . Additionally, individual factors such as age, sex, genetic factors, and health status can also influence the compound’s action and efficacy .